3-(4-(Tert-butyl)phenyl)-8-((4-methoxyphenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 3-(4-tert-butylphenyl)-8-(4-methoxyphenyl)sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C24H29N3O4S/c1-23(2,3)18-7-5-17(6-8-18)21-22(28)26-24(25-21)13-15-27(16-14-24)32(29,30)20-11-9-19(31-4)10-12-20/h5-12H,13-16H2,1-4H3,(H,26,28)
• InChI Key: SDSSZKBBEIDPHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)OC)NC2=O
• Molecular Formula: C24H29N3O4S
• Molecular Weight: 455.6 g/mol

Description

3-(4-(Tert-butyl)phenyl)-8-((4-methoxyphenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C24H29N3O4S and its molecular weight is 455.57. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds containing triazole, sulfonamide, and spirocyclic motifs have been synthesized and evaluated for their antimicrobial properties. For instance, new series of 1,2,4,8-tetraazaspiro[4.5]dec-2-enes, incorporating triazole, piperidine, and sulfonamide moieties, exhibited significant antimicrobial activity against various microbial strains, highlighting the potential of these structures in developing novel antimicrobial agents (Dalloul et al., 2017). Similarly, novel triazolo-3-ones and their sulfone derivatives have shown significant antibacterial and antifungal activities, underscoring the therapeutic potential of these chemical scaffolds (Patil et al., 2010).

Organic Light-Emitting Diodes (OLEDs)

Spirocyclic compounds with specific functional groups have been applied in the development of OLEDs. For example, red iridium(iii) complexes incorporating sulfur-containing ligands demonstrated high phosphorescence quantum yields, contributing to the advancement of OLED technology (Su & Zheng, 2019). This research signifies the importance of spirocyclic and sulfonamide structures in the synthesis of materials with potential applications in electronic devices.

Synthesis and Characterization of Novel Compounds

Research has also focused on the synthesis and characterization of novel compounds with spirocyclic and sulfonamide structures for various applications. For instance, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been synthesized from aldehydes and evaluated as N-(Boc) nitrone equivalents, showcasing their utility as building blocks in organic synthesis (Guinchard et al., 2005).

Crystal Structure and Molecular Analysis

The crystal structure and molecular analysis of compounds containing similar functional groups have been conducted to understand their chemical properties and potential applications. For instance, studies on 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives provided insights into their molecular structures through X-ray diffraction and DFT calculations (Kumara et al., 2017).